Cas no 885698-94-2 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure

885698-94-2 structure

Product Name:1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

CAS No:885698-94-2

MF:C₁₄H₁₉BN₂O₂

MW:258.123863458633

MDL:MFCD10700158

CID:711950

PubChem ID:329764147

Update Time:2024-12-09

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
- 1H-Indazole,1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-Methyl-1h-indazole-4-boronic acid pinacol ester
- 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
- 1-Methylindazole-4-boronic acid pinacol ester
- 1-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
- 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
- 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (ACI)
- (1-Methyl-1H-indazol-4-yl)boronic acid pinacol ester
- PB29797
- SCHEMBL1087535
- 885698-94-2
- AS-33470
- MFCD10700158
- SY096964
- AKOS015949356
- 1H-INDAZOLE, 1-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- J-504998
- CS-0052444
- 1-Methyl-1H-indazole-4-boronic acid pinacol ester, 97%
- OZHFBNULPUBRJF-UHFFFAOYSA-N
- DTXSID20670229
- 1-Methyl-1H-indazole-4-boronic acid, pinacol ester
- MDL： MFCD10700158
- Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12-10(11)9-16-17(12)5/h6-9H,1-5H3
- InChI Key： OZHFBNULPUBRJF-UHFFFAOYSA-N
- SMILES： N1N(C)C2C(=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=1

Computed Properties

Exact Mass: 258.15400
Monoisotopic Mass: 258.154
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3A^2

Experimental Properties

Density: 1.111
Melting Point: 84-89 °C
Boiling Point: 384.979°C at 760 mmHg
Flash Point: 186.629°C
Refractive Index: 1.552
PSA: 36.28000
LogP: 1.87250

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 22-24/25
Hazardous Material Identification：
Storage Condition：2-8°C

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	047632-1g	1-Methyl-1H-indazole-4-boronic acid, pinacol ester	885698-94-2	97%	1g	￡72.00	2022-03-01
Fluorochem	047632-5g	1-Methyl-1H-indazole-4-boronic acid, pinacol ester	885698-94-2	97%	5g	￡239.00	2022-03-01
Ambeed	A312044-100mg	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	100mg	$15.0	2025-04-15
Ambeed	A312044-250mg	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	250mg	$28.0	2025-04-15
Ambeed	A312044-1g	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	1g	$34.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LN089-200mg	1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	200mg	162.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LN089-50mg	1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	50mg	69.0CNY	2021-08-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227620-100mg	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	100mg	￥36.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227620-250mg	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	250mg	￥78.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD227620-1g	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	885698-94-2	96%	1g	￥201.0	2024-04-17

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Production Method

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:885698-94-2)1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Order Number:A842710

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:57

Price ($):556.0

Email:sales@amadischem.com

Product Official Link

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